Cas no 1261953-87-0 (3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzoic acid)

• Product Name: 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzoic acid
• CAS No: 1261953-87-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 2765754
• PubChem ID: 53225020
• Update Time: 2025-04-21

3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10688752
• 1261953-87-0
• 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzoic acid

• Inchi： 1S/C13H13NO3/c1-7-10(5-4-6-11(7)13(15)16)12-8(2)14-17-9(12)3/h4-6H,1-3H3,(H,15,16)
• InChI Key： DZTLQXJSLWVVBN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų